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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136 Get Quote

Application Notes and Protocols: Auten-67
For Researchers, Scientists, and Drug Development Professionals

Introduction
Auten-67 is a potent, orally active small molecule that enhances autophagy.[1][2] It functions

as an inhibitor of myotubularin-related phosphatase 14 (MTMR14), a negative regulator of

autophagic membrane formation.[1][2] By inhibiting MTMR14, Auten-67 promotes autophagic

flux, leading to the degradation of cellular waste and damaged organelles. This activity gives

Auten-67 significant potential in research focused on aging, neurodegenerative diseases such

as Alzheimer's and Huntington's disease, and other conditions where autophagy plays a

protective role.[1]

These application notes provide detailed protocols for the preparation of Auten-67 stock

solutions and its application in various experimental models, based on currently available data.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of Auten-67 is essential for

its effective use in research.
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Property Value Reference

IUPAC Name

N-[3-(1H-Benzimidazol-1-

yl)-1,4-dioxo-1,4-

dihydronaphthalen-2-yl]-4-

nitrobenzenesulfonamide

Molecular Formula C₂₃H₁₄N₄O₆S

Molecular Weight 474.45 g/mol

CAS Number 1783800-77-0

Appearance Orange to red solid

Solubility Data:

The solubility of Auten-67 is a critical factor for the preparation of stock and working solutions.

Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Solvent Solubility Notes

DMSO 11.9 mg/mL (25.08 mM)

Ultrasonic treatment may be

required to achieve complete

dissolution. It is recommended

to use newly opened,

anhydrous DMSO as the

solvent is hygroscopic.

Aqueous Buffers (e.g., PBS) Poorly soluble
Direct dissolution in aqueous

buffers is not recommended.

Ethanol Data not available

Protocols
Preparation of Auten-67 Stock Solution (10 mM in
DMSO)
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This protocol describes the preparation of a 10 mM concentrated stock solution of Auten-67 in

DMSO.

Materials:

Auten-67 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of Auten-67:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 474.45 g/mol * 1000 mg/g = 4.7445 mg

Weighing:

Carefully weigh out the calculated amount of Auten-67 powder and place it in a sterile

microcentrifuge tube.

Dissolution:

Add the desired volume of anhydrous DMSO to the tube containing the Auten-67 powder.

Vortex the solution vigorously for 1-2 minutes.

Sonication (if required):

If the compound does not fully dissolve after vortexing, place the tube in an ultrasonic bath

for 5-10 minutes, or until the solution is clear.
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Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions for In Vitro Cell
Culture
This protocol outlines the dilution of the DMSO stock solution for use in cell-based assays.

Materials:

10 mM Auten-67 stock solution in DMSO

Appropriate cell culture medium

Procedure:

Thaw the stock solution:

Thaw a frozen aliquot of the 10 mM Auten-67 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations (e.g., 1 µM, 10 µM, 50 µM).

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

Preparation of Working Solution for In Vivo Studies
This protocol is adapted from a published study for the oral administration of Auten-67 in mice.
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Materials:

Auten-67

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a 12.5 mg/mL Auten-67 stock solution in DMSO.

Formulation (for a 1 mL working solution):

To 400 µL of PEG300, add 100 µL of the 12.5 mg/mL Auten-67 DMSO stock solution and

mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Add 450 µL of saline to bring the total volume to 1 mL. Mix well before administration.

This formulation results in a final Auten-67 concentration of 1.25 mg/mL.

Experimental Applications
Auten-67 has been utilized in a variety of experimental models to investigate its role in

autophagy and its therapeutic potential.
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Model System Application
Typical
Concentration/
Dose

Observed
Effects

Reference

HeLa Cells
Induction of

autophagic flux
2 - 100 µM

Inhibition of

MTMR14,

increased

autophagic flux,

and enhanced

cell survival.

Drosophila

melanogaster

Anti-aging and

neuroprotection

10 - 100 µM (in

feed)

Induction of

autophagy via

inhibition of the

Drosophila

ortholog of

MTMR14

(EDTP).

Danio rerio

(Zebrafish)

Autophagy

induction
10, 50 µM

Enhanced

autophagy.

Murine Primary

Neurons

Neuroprotection

from oxidative

stress

1 - 50 µM

Decreased levels

of LC3B-II and

increased cell

viability.

Alzheimer's

Disease Mouse

Model

In vivo efficacy
19 mg/kg (p.o., 3

times a week)

Restoration of

nesting behavior

and decreased

amyloid-β levels.

Huntington's

Disease

Drosophila

Model

Neuroprotection Not specified

Hampers the

progression of

neurodegenerati

ve symptoms.

Visualizations
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Caption: Mechanism of Auten-67 in inducing autophagy.

Experimental Workflow: In Vitro Autophagy Assaydot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing Auten-67 stock solution and solubility].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666136#preparing-auten-67-stock-solution-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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